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Compound of Interest

Compound Name: 4-Bromo-1-chloro-2-ethylbenzene

Cat. No.: B1519923 Get Quote

An In-depth Technical Guide to 4-Bromo-1-chloro-2-ethylbenzene

This technical guide provides comprehensive information on 4-Bromo-1-chloro-2-
ethylbenzene, including its nomenclature, chemical and physical properties, a detailed

experimental protocol for its synthesis, and a visual representation of the synthetic workflow.

This document is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

IUPAC Name and Synonyms
The unequivocally recognized IUPAC name for the compound is 4-bromo-1-chloro-2-
ethylbenzene[1][2][3].

The compound is also known by a variety of synonyms, which are listed below:

5-Bromo-2-chloroethylbenzene[1][3]

Benzene, 4-bromo-1-chloro-2-ethyl-[1][4]

4-bromo-1-chloro-2-ethyl benzene[1][3]

4-Bromo-1-chloro-2-ethyl-benzene[1][3]

1-Bromo-4-chloro-3-ethylbenzene[4]
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AKOS016000232[1]

CS-0296578[1]

DTXCID20607954[1]

DTXSID90657204[1]

E89498[1]

EN300-112057[1]

F037719[1]

ILQNJGBEXZUYOI-UHFFFAOYSA-N[1]

MFCD00672954[1]

PS-11894[1]

RefChem:290469[1]

SCHEMBL29426994[1]

SCHEMBL43286[1]

SY064862[1]

Quantitative Data
The key physical and chemical properties of 4-Bromo-1-chloro-2-ethylbenzene are

summarized in the tables below for easy reference and comparison.

Table 1: Chemical Identifiers
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Identifier Value Reference

CAS Number 289039-22-1 [1]

PubChem CID 44119401 [1]

Molecular Formula C₈H₈BrCl [1][5]

Molecular Weight 219.51 g/mol [5]

InChI Key
ILQNJGBEXZUYOI-

UHFFFAOYSA-N
[1]

Canonical SMILES CCC1=C(C=CC(=C1)Br)Cl [1]

Table 2: Physical and Chemical Properties

Property Value Reference

Appearance Clear, colorless liquid [2][5][6]

Purity ≥95% - ≥98.0% [2][5]

Boiling Point 235.1 °C at 760 mmHg [4]

Density 1.459 g/cm³ [4]

Refractive Index 1.5650-1.5690 @ 20 °C [2]

Flash Point 116.2 °C [4]

Vapor Pressure 0.0778 mmHg at 25°C [4]

XLogP3 3.66490 [4]

Experimental Protocol: Synthesis of 4-Bromo-1-
chloro-2-ethylbenzene
The synthesis of 4-Bromo-1-chloro-2-ethylbenzene can be achieved via the electrophilic

bromination of 1-chloro-2-ethylbenzene. The ethyl group is an ortho-, para-director and the

chloro group is also an ortho-, para-director. In this case, the para position to the ethyl group
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and meta to the chloro group is the most sterically accessible and electronically favorable

position for substitution.

Materials:

1-Chloro-2-ethylbenzene

N-Bromosuccinimide (NBS)

Concentrated Sulfuric Acid (H₂SO₄)

Dichloromethane (CH₂Cl₂)

Saturated sodium bicarbonate solution (NaHCO₃)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Silica gel for column chromatography

Hexane and Ethyl acetate for chromatography

Procedure:

Reaction Setup: In a fume hood, a dry 250 mL round-bottom flask equipped with a magnetic

stir bar is charged with 1-chloro-2-ethylbenzene (1 equivalent).
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Acid Addition: To the stirred starting material, add concentrated sulfuric acid (approximately

4-5 mL per gram of 1-chloro-2-ethylbenzene) dropwise. An ice bath can be used to maintain

the temperature below 20°C.

Addition of Brominating Agent: Once the 1-chloro-2-ethylbenzene has fully dissolved, add N-

Bromosuccinimide (1.05 equivalents) portion-wise over 30 minutes, ensuring the

temperature does not exceed 25°C.

Reaction: Allow the reaction mixture to stir at room temperature for 2-4 hours. The reaction

progress can be monitored by Thin Layer Chromatography (TLC).

Quenching: Upon completion, the reaction mixture is carefully poured into a beaker

containing crushed ice and water.

Extraction: The aqueous mixture is transferred to a separatory funnel and extracted three

times with dichloromethane.

Washing: The combined organic layers are washed sequentially with water, saturated

sodium bicarbonate solution, and brine.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,

filtered, and the solvent is removed under reduced pressure using a rotary evaporator to

yield the crude product.

Purification: The crude product is purified by column chromatography on silica gel using a

hexane/ethyl acetate gradient to afford pure 4-Bromo-1-chloro-2-ethylbenzene.

Mandatory Visualization
The following diagram illustrates the synthetic workflow for the preparation of 4-Bromo-1-
chloro-2-ethylbenzene.
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Reaction Setup

Work-up

Purification

1-Chloro-2-ethylbenzene

Reaction Mixture

Dissolve

H₂SO₄ N-Bromosuccinimide (NBS)

Quench with Ice/Water

Extract with CH₂Cl₂

Wash with H₂O, NaHCO₃, Brine

Dry over MgSO₄

Concentrate

Column Chromatography

4-Bromo-1-chloro-2-ethylbenzene

Click to download full resolution via product page

Caption: Synthetic workflow for 4-Bromo-1-chloro-2-ethylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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